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Compound of Interest

Compound Name: Fenitrothion-d6

Cat. No.: B562999 Get Quote

Technical Guide to the Safe Handling of
Fenitrothion-d6
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and

toxicological profile of Fenitrothion-d6. The information is intended to support laboratory

professionals in the safe use and management of this compound. For the purpose of this

guide, toxicological data for the parent compound, Fenitrothion, is presented, as specific

comprehensive toxicological studies on the deuterated form are not widely available. It is a

standard and prudent practice in safety assessments to assume that the toxicological

properties of a deuterated compound are comparable to its non-deuterated counterpart.

Chemical and Physical Properties
Fenitrothion-d6 is the deuterium-labeled version of Fenitrothion, a broad-spectrum

organophosphate insecticide.[1] As a stable isotope-labeled compound, it is primarily used as

an internal standard in analytical testing.
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Property Value Reference(s)

Chemical Name

Phosphorothioic acid, O,O-

di(methyl-d3) O-(3-methyl-4-

nitrophenyl) ester

[2][3]

Synonyms
Fenitrothion D6 (O,O-dimethyl

D6)
[2]

CAS Number 203645-59-4 [2]

Molecular Formula C₉²H₆H₆NO₅PS [2]

Molecular Weight 283.27 g/mol [2]

Appearance
Clear Colourless to Yellow

Liquid
[2]

Solubility

Practically insoluble in water.

Soluble in many organic

solvents such as alcohols,

esters, ketones, and aromatic

hydrocarbons.

[4]

Hazard Identification and GHS Classification
Fenitrothion is classified as a moderately hazardous substance.[4] The following GHS

classification is for the parent compound, Fenitrothion, and should be applied to Fenitrothion-
d6 for safety and handling purposes.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Specific Target Organ Toxicity,

Repeated Exposure
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment, Acute
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Danger[5]

Pictograms:

Skull and crossbones (GHS06)

Health hazard (GHS08)

Environment (GHS09)

Toxicological Data (Fenitrothion)
The primary mechanism of Fenitrothion's toxicity is the inhibition of acetylcholinesterase

(AChE), an enzyme crucial for the proper functioning of the nervous system.[6] Inhibition of

AChE leads to an accumulation of the neurotransmitter acetylcholine, resulting in

overstimulation of nerves and muscles.[7][8]
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Toxicity
Endpoint

Species Route Value Reference(s)

LD₅₀ Rat Oral 250 - 800 mg/kg

LD₅₀ Mouse Oral 715 - 870 mg/kg

LD₅₀ Guinea Pig Oral 500 mg/kg

LD₅₀ Cat Oral 142 mg/kg

LD₅₀ Rat Dermal >890 mg/kg

LC₅₀ (96-hour) Brook Trout Aquatic 1.7 ppm

LC₅₀ (96-hour) Bluegill Sunfish Aquatic 3.8 ppm

LD₅₀ Chicken Oral 28 mg/kg

LD₅₀ Bobwhite Quail Oral 23.6 mg/kg

LD₅₀ Mallard Oral 1190 mg/kg

Experimental Protocols
Acute Oral Toxicity Testing (Adapted from OECD
Guideline 423)
This method is designed to assess the acute toxic effects of a substance following oral

administration.

Principle: A stepwise procedure is used with a small number of animals per step to obtain

sufficient information on the acute toxicity of the substance to enable its classification.[9]

Animal Selection: Healthy, young adult rodents (typically rats) of a single sex (usually

females) are used.[9]

Housing and Feeding: Animals are housed in appropriate conditions with access to food and

water, except for a brief fasting period before dosing.[9]
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Dose Preparation and Administration: The test substance is administered in a single dose via

gavage. The starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000

mg/kg.[10]

Procedure:

Three animals are used in the first step.

If no mortality or signs of severe toxicity are observed, the next higher dose is

administered to another group of three animals.

If mortality is observed, the next lower dose is administered to a new group of three

animals.

This process is repeated until the dose causing mortality or evident toxicity is identified.

[11]

Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for up to 14 days after dosing.[11]

Pathology: All animals are subjected to a gross necropsy at the end of the observation

period.[12]

Data Analysis: The results are used to classify the substance according to its acute oral

toxicity.[10]

Acute Dermal Toxicity Testing (Adapted from OECD
Guideline 402)
This method assesses the potential short-term hazards of a substance when exposed through

the skin.

Principle: The test substance is applied in a single dose to the skin of experimental animals.

[13]

Animal Selection: Healthy young adult animals (e.g., rats, rabbits) with intact skin are used.

At least five animals of the same sex are used per dose level.[13]
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Preparation of Animals: Approximately 24 hours before the test, the fur is removed from the

dorsal area of the trunk of the animals.[14]

Application of Test Substance: The substance is applied uniformly over a shaved area of at

least 10% of the body surface. The area is then covered with a porous gauze dressing for a

24-hour exposure period.[14][15]

Observations: Animals are observed for signs of toxicity and mortality for 14 days. Body

weights are recorded weekly.

Pathology: All animals undergo a gross necropsy.

Data Analysis: The results are used to determine the LD₅₀ value and classify the substance

for acute dermal toxicity.[13]

Cholinesterase Activity Assay (Colorimetric Method)
This assay is used to determine the inhibitory effect of a substance on acetylcholinesterase

activity.

Principle: The assay measures the activity of cholinesterase by detecting the product of the

enzymatic reaction. In the presence of an inhibitor like Fenitrothion, the rate of the reaction

decreases.

Reagents and Materials:

Cholinesterase Assay Buffer

Acetylcholinesterase (AChE) or Butyrylcholinesterase (BChE)

Substrate (e.g., Acetylthiocholine)

Chromogen (e.g., DTNB)

Test compound (Fenitrothion-d6)

96-well microplate
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Spectrophotometric plate reader

Procedure:

Prepare a reaction mix containing the assay buffer, substrate, and chromogen.

Add the enzyme (AChE or BChE) to the wells of the microplate.

Add the test compound (Fenitrothion-d6) at various concentrations to the wells.

Initiate the reaction by adding the reaction mix to the wells.

Measure the absorbance at 412 nm in kinetic mode for 10-30 minutes at room

temperature.[16]

Data Analysis: The rate of the reaction is calculated from the change in absorbance over

time. The inhibitory effect of the test compound is determined by comparing the reaction rate

in the presence of the inhibitor to the rate in its absence.

Signaling Pathways and Experimental Workflows
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Experimental Workflow
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Handling and Storage Precautions
Personal Protective Equipment (PPE)

Respiratory Protection: Use a properly fitted, air-purifying or air-fed respirator complying with

an approved standard if a risk assessment indicates this is necessary.[5]

Hand Protection: Wear protective gloves.[5]

Eye Protection: Wear safety glasses or goggles.[5]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]

Safe Handling Practices
Avoid contact with skin and eyes.[17]

Avoid inhalation of vapor or mist.[17]

Use only in a well-ventilated area.[5]

Keep away from food, drink, and animal feeding stuffs.[17]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5]

Storage
Store locked up.[17]

Keep in the original container.[17]

Keep the container tightly closed in a cool, well-ventilated place.[17]

Protect containers from damage.[17]

First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.independentsown.com.au/wp-content/uploads/2014/11/FREEZONE-FENITROTHION-SAFETY-DATA-SHEET-.pdf
https://www.independentsown.com.au/wp-content/uploads/2014/11/FREEZONE-FENITROTHION-SAFETY-DATA-SHEET-.pdf
https://www.independentsown.com.au/wp-content/uploads/2014/11/FREEZONE-FENITROTHION-SAFETY-DATA-SHEET-.pdf
https://www.independentsown.com.au/wp-content/uploads/2014/11/FREEZONE-FENITROTHION-SAFETY-DATA-SHEET-.pdf
https://sumitomo-chem.com.au/sites/default/files/sds-label/fenitrothion_tg_202108.pdf
https://sumitomo-chem.com.au/sites/default/files/sds-label/fenitrothion_tg_202108.pdf
https://www.independentsown.com.au/wp-content/uploads/2014/11/FREEZONE-FENITROTHION-SAFETY-DATA-SHEET-.pdf
https://sumitomo-chem.com.au/sites/default/files/sds-label/fenitrothion_tg_202108.pdf
https://www.independentsown.com.au/wp-content/uploads/2014/11/FREEZONE-FENITROTHION-SAFETY-DATA-SHEET-.pdf
https://www.independentsown.com.au/wp-content/uploads/2014/11/FREEZONE-FENITROTHION-SAFETY-DATA-SHEET-.pdf
https://sumitomo-chem.com.au/sites/default/files/sds-label/fenitrothion_tg_202108.pdf
https://sumitomo-chem.com.au/sites/default/files/sds-label/fenitrothion_tg_202108.pdf
https://sumitomo-chem.com.au/sites/default/files/sds-label/fenitrothion_tg_202108.pdf
https://sumitomo-chem.com.au/sites/default/files/sds-label/fenitrothion_tg_202108.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the affected person to fresh air and keep at rest in a position comfortable

for breathing. If breathing is difficult, trained personnel may give oxygen. Get medical

attention.[17]

Skin Contact: Take off immediately all contaminated clothing. Wash skin thoroughly with

soap and water. Get medical advice/attention.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[5]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor/physician if

you feel unwell.[5]

Accidental Release Measures
Personal Precautions: Wear protective clothing as described in Section 6.1. Avoid inhalation

of vapors.[17]

Environmental Precautions: Avoid discharge into drains or watercourses.[17]

Methods for Cleaning Up: Absorb spillage with non-combustible, absorbent material. Collect

and place in suitable waste disposal containers and seal securely.[17]

Disposal Considerations
Dispose of contents/container in accordance with local, regional, national, and international

regulations.[5]

Do not reuse empty containers.[17]

Disclaimer: This document is intended as a guide and does not replace the need for a

comprehensive risk assessment before handling Fenitrothion-d6. Always refer to the most

current Safety Data Sheet (SDS) provided by the manufacturer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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